N-(2-(2-chlorophenyl)-2-methoxyethyl)-2-(2-methoxyphenoxy)acetamide
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Description
N-(2-(2-chlorophenyl)-2-methoxyethyl)-2-(2-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C18H20ClNO4 and its molecular weight is 349.81. The purity is usually 95%.
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Scientific Research Applications
Chloroacetamide Herbicides and Environmental Impact
Chloroacetamide compounds, such as alachlor and metolachlor, are widely used as pre-emergent herbicides in agriculture. They are designed to control annual grasses and broad-leaved weeds in various crops, including cotton, maize, and soybeans. These compounds are of interest due to their environmental impact, particularly their potential for water contamination and effects on non-target organisms. Studies have focused on understanding their adsorption, bioactivity, and degradation in soil and water to develop safer and more effective agricultural practices (Weber & Peter, 1982).
Anticancer and Anti-inflammatory Potential
Research into novel chloroacetamide derivatives has identified potential anticancer, anti-inflammatory, and analgesic activities. For instance, 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives have been assessed for their effects against various cancer cell lines, showing promise as therapeutic agents. Such studies are crucial for the development of new medications with improved efficacy and reduced side effects (Rani et al., 2014).
Environmental Chemistry and Degradation Mechanisms
The environmental fate of chloroacetamide herbicides, including their metabolism in soil and water, has been extensively studied. Investigations into their metabolic pathways in human and rat liver microsomes reveal complex processes involving cytochrome P450 enzymes. These studies help predict the persistence and movement of these chemicals in the environment, guiding regulatory and cleanup efforts (Coleman et al., 2000).
Synthesis and Chemical Properties
Research on the synthesis of novel phenoxyacetamide derivatives with potential insecticidal properties highlights the versatility of chloroacetamide chemistry. By exploring interactions between different chemical precursors, scientists can develop compounds with specific biological activities. Such research contributes to the discovery of new agrochemicals and pharmaceuticals (Rashid et al., 2021).
Properties
IUPAC Name |
N-[2-(2-chlorophenyl)-2-methoxyethyl]-2-(2-methoxyphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20ClNO4/c1-22-15-9-5-6-10-16(15)24-12-18(21)20-11-17(23-2)13-7-3-4-8-14(13)19/h3-10,17H,11-12H2,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKBZAGUQXFTBRF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCC(=O)NCC(C2=CC=CC=C2Cl)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.